2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole

• IUPAC Name: 2-[[2-(1-ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole
• InChI: InChI=1S/C17H19N3O2/c1-3-21-13(2)17-18-9-10-20(17)12-16-19-11-15(22-16)14-7-5-4-6-8-14/h4-11,13H,3,12H2,1-2H3
• InChI Key: HHSFCLXJOVKYCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)C1=NC=CN1CC2=NC=C(O2)C3=CC=CC=C3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole, also known as EIIMPO, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole acts as a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting GSK-3β, 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole can induce apoptosis in cancer cells and protect neurons from damage caused by oxidative stress.
Biochemical and Physiological Effects:
2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and neuroprotection. It has also been shown to have anti-inflammatory and anti-atherosclerotic effects, making it a potential candidate for the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole in lab experiments is its high purity and yield, which makes it easy to use in various assays. However, one of the limitations is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research involving 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole, including the development of novel drug delivery systems, the identification of new targets for GSK-3β inhibition, and the investigation of its potential use in combination with other drugs for cancer treatment. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole and its potential applications in various fields of medicine.
In conclusion, 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole is a novel chemical compound that has shown promising results in various scientific research applications. Its mechanism of action, biochemical and physiological effects, and potential future directions for research make it a promising candidate for the development of new drugs for the treatment of various diseases.

Synthesis Methods

2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole can be synthesized using several methods, including the reaction of 2-bromo-5-phenyl-1,3-oxazole with 1-ethoxyethylimidazole in the presence of a palladium catalyst. Another method involves the reaction of 2-chloro-5-phenyl-1,3-oxazole with 1-ethoxyethylimidazole in the presence of a copper catalyst. Both methods result in the formation of 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole with high yields and purity.

Scientific Research Applications

2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole has shown promising results in various scientific research applications, including cancer treatment, neurological disorders, and cardiovascular diseases. In cancer treatment, 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole has been shown to have neuroprotective effects and improve cognitive function. In cardiovascular diseases, 2-[[2-(1-Ethoxyethyl)imidazol-1-yl]methyl]-5-phenyl-1,3-oxazole has been shown to have anti-inflammatory and anti-atherosclerotic effects.